4-[5-(4-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-[(4-methoxyphenyl)methyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O2/c1-19-13-4-2-11(3-5-13)10-14-17-15(18-20-14)12-6-8-16-9-7-12/h2-9H,10H2,1H3
• InChI Key: UCMDGOWWUQIFFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H13N3O2
• DSSTOX Substance ID: DTXSID501185028
• Molecular Weight: 267.28 g/mol
• Solubility: 35.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 438622-95-8

Description

4-[5-(4-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine is an organic compound that features a pyridine ring substituted with a 1,2,4-oxadiazole ring and a 4-methoxybenzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(4-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine typically involves the formation of the 1,2,4-oxadiazole ring followed by its attachment to the pyridine ring. One common method involves the cyclization of a hydrazide with a nitrile oxide to form the oxadiazole ring. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate and a solvent like ethanol or acetonitrile.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions

4-[5-(4-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield different products.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution, and nucleophiles like amines for nucleophilic substitution.

Major Products

Oxidation: 4-[5-(4-carboxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine.

Reduction: Various reduced forms of the oxadiazole ring.

Substitution: Halogenated or aminated derivatives of the pyridine ring.

Scientific Research Applications

4-[5-(4-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-[5-(4-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine depends on its specific application. In medicinal chemistry, it may act by binding to a particular enzyme or receptor, thereby inhibiting its activity. The molecular targets and pathways involved can vary, but often include interactions with proteins or nucleic acids that are critical to the biological process being targeted.

Comparison with Similar Compounds

Similar Compounds

• 4-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine
• 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine

Uniqueness

4-[5-(4-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine is unique due to the specific positioning of the methoxybenzyl group, which can influence its chemical reactivity and biological activity. This structural feature can lead to differences in how the compound interacts with biological targets or participates in chemical reactions compared to its analogs.